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Compound of Interest

Compound Name: N-Benzylcinchonidinium chloride

Cat. No.: B211478

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Benzylcinchonidinium chloride is a cinchona alkaloid-derived quaternary ammonium salt
widely utilized as a chiral phase-transfer catalyst in asymmetric synthesis.[1][2] Its ability to
facilitate the formation of chiral centers with high enantioselectivity makes it a valuable tool in
the pharmaceutical industry for the development of new drugs where stereochemistry is critical.
[1] This guide provides a comprehensive overview of the safety, handling, and experimental
protocols associated with N-Benzylcinchonidinium chloride to ensure its safe and effective
use in a laboratory setting.

Chemical and Physical Properties

N-Benzylcinchonidinium chloride is a white to beige crystalline powder.[2][3] Key physical
and chemical properties are summarized in the table below for easy reference.
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Property Value References
CAS Number 69257-04-1 [4]
Molecular Formula C26H29CIN20 [4]
Molecular Weight 420.97 g/mol [4]
Appearance White to beige crystalline e
powder
Melting Point 173 °C/ 210 °C (decomposes)  [3][4]
Optical Rotation [0]20/D -180° (c = 1.3 in H20) [4]
Solubility Soluble in water and methanol.

Safety and Hazard Information

N-Benzylcinchonidinium chloride is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

H317: May cause an allergic

Skin Sensitization Category 1A ) )
skin reaction
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation

Source: GHS classification information is compiled from multiple Safety Data Sheets.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if skin irritation or a rash occurs.

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling N-

Benzylcinchonidinium chloride.

Protection Type

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin and Hand Protection

Impervious gloves (e.g., nitrile rubber) and a lab

coat or other protective clothing.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if dust

formation is likely or ventilation is insufficient.

Handling and Storage
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Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure laboratory safety.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of N-
Benzylcinchonidinium chloride.

Preparation
- Review SDS
- Assemble required PPE
\4

Handling
- Work in a well-ventilated area (fume hood)
- Avoid dust formation

- Weigh carefully

Reaction Setup Storage
- Add to reaction vessel under inert atmosphere if required - Store in a tightly closed container
- Monitor reaction progress - Keep in a cool, dry, well-ventilated place away from incompatible materials

Y
Cleanup
- Decontaminate work surfaces
- Clean glassware

\

Waste Disposal
- Collect waste in a labeled, sealed container
- s

Dispose of according to institutional and local regulation

Click to download full resolution via product page

A logical workflow for the safe handling of N-Benzylcinchonidinium chloride.

Storage Recommendations

Store N-Benzylcinchonidinium chloride in a tightly closed container in a dry, cool, and well-
ventilated place.[2] Keep it away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
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N-Benzylcinchonidinium chloride is a versatile chiral phase-transfer catalyst. Below is a
general, representative protocol for its use in an asymmetric Michael addition reaction.
Researchers should adapt this protocol based on the specific requirements of their reaction.

General Experimental Workflow for Asymmetric Michael
Addition

The following diagram outlines a typical experimental workflow for an asymmetric Michael
addition reaction using N-Benzylcinchonidinium chloride as a phase-transfer catalyst.
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Start: Assemble Reaction Apparatus

Charge Reagents
- Add Michael acceptor, Michael donor, and solvent to the reaction vessel

'

Add Catalyst
- Add N-Benzylcinchonidinium chloride

'

Add Base
- Slowly add aqueous base solution

:

Reaction
- Stir vigorously at the specified temperature
- Monitor progress by TLC or other analytical methods

:

Work-up
- Quench the reaction
- Separate organic and aqueous layers

Purification
- Dry the organic layer
- Concentrate under reduced pressure
- Purify the crude product (e.g., column chromatography)

:

Analysis
- Characterize the product (NMR, MS, etc.)
- Determine enantiomeric excess (chiral HPLC)

End: Obtain Enantioenriched Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N-Benzylcinchonidinium Chloride: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b211478#n-benzylcinchonidinium-chloride-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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